Cas no 27067-62-5 (9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate))

• Product Name: 9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
• CAS No: 27067-62-5
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 264551
• PubChem ID: 5488302
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• (1-methyl-9H-pyrido[3,4-b]indol-7-yl) hydrogen sulfate
• 9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
• NS00116355
• Harmol sulfate
• DTXSID90181534
• 9H-Pyrido(3,4-b)indol-7-ol, 1-methyl-, hydrogen sulfate (ester)
• 27067-62-5

• Inchi： 1S/C12H10N2O4S/c1-7-12-10(4-5-13-7)9-3-2-8(6-11(9)14-12)18-19(15,16)17/h2-6,14H,1H3,(H,15,16,17)
• InChI Key： XOPVDDSGVTVABP-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC2=C(C=1)NC1C(C)=NC=CC2=1

Computed Properties

• Exact Mass: 278.0362
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.28